2-Chloro-2-fluorocyclopropanemethanol

• IUPAC Name: (2-chloro-2-fluorocyclopropyl)methanol
• InChI: InChI=1S/C4H6ClFO/c5-4(6)1-3(4)2-7/h3,7H,1-2H2
• InChI Key: AQLABFYFYPHIOV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)Cl)CO
• Molecular Formula: C4H6ClFO
• Molecular Weight: 124.54 g/mol

Description

“(2-Chloro-2-fluorocyclopropyl)methanol, Mixture of diastereomers” is a chemical compound with the molecular formula C4H6ClFO. It is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other.

Synthesis Analysis

The synthesis of a mixture of diastereomers like “(2-Chloro-2-fluorocyclopropyl)methanol” can be challenging due to the similar properties of the two chiral enantiomers. A common method for resolving a racemic mixture involves reacting the racemate with an enantiomerically pure chiral reagent, producing a mixture of diastereomers. These diastereomers can then be separated due to their different physical properties.

Chemical Reactions Analysis

The chemical reactions involving “(2-Chloro-2-fluorocyclopropyl)methanol” would depend on the specific reaction conditions and reagents used. As a mixture of diastereomers, it could exhibit different reactivity patterns.

Mechanism of Action

The mechanism of action of (2-chloro-2-fluorocyclopropyl)methanol is not well understood. However, it is believed to act as a nucleophile, attacking the electrophilic center of the substrate molecule. This reaction leads to the formation of a new covalent bond between the two molecules, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2-chloro-2-fluorocyclopropyl)methanol are not well understood. However, it is known that this compound is toxic to some organisms, such as fish, and may be carcinogenic in humans. Additionally, this compound has been shown to be an inhibitor of certain enzymes, such as cytochrome P450 and glucuronidase.

Advantages and Limitations for Lab Experiments

The main advantage of using (2-chloro-2-fluorocyclopropyl)methanol in lab experiments is its low cost and availability. Additionally, it has a relatively low toxicity and is easy to handle. However, it is important to note that this compound is a mixture of diastereomers, and the individual diastereomers may have different properties. Additionally, the reaction is not always very efficient, and the yield may be quite low.

Future Directions

There are a number of potential future directions for research related to (2-chloro-2-fluorocyclopropyl)methanol. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, further research could be conducted on the mechanism of action and the potential applications of this compound in the synthesis of various small molecules and polymers. Additionally, further research could be conducted on the development of new synthetic methods for the preparation of this compound. Finally, research could be conducted on the development of new analytical methods for the identification and quantification of this compound.

Synthesis Methods

The most common method for synthesizing (2-chloro-2-fluorocyclopropyl)methanol is the nucleophilic addition of 2-chloro-2-fluoroethanol to cyclopropylmethyl chloride. This reaction is usually carried out in the presence of a base such as potassium tert-butoxide or sodium hydroxide. The resulting product is a mixture of diastereomers, which can be separated by chromatographic techniques.

Scientific Research Applications

(2-Chloro-2-fluorocyclopropyl)methanol has been used in a variety of scientific research applications, including the synthesis of various pharmaceuticals and agrochemicals. It has also been used to synthesize biologically active compounds such as peptides, peptidomimetics, and other small molecules. Additionally, it has been used as a starting material in the synthesis of a variety of polymers and materials, such as polyurethanes and polyacrylamides.

Safety and Hazards

The safety and hazards associated with “(2-Chloro-2-fluorocyclopropyl)methanol” would depend on its specific properties and uses. As with any chemical, appropriate safety measures should be taken when handling it.